2-({[(2,3-dichlorophenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C16H13Cl2N3O2S2
• Molecular Weight: 414.3 g/mol
• IUPAC Name: 2-[(2,3-dichlorobenzoyl)carbamothioylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C16H13Cl2N3O2S2/c17-9-5-1-4-8(12(9)18)14(23)20-16(24)21-15-11(13(19)22)7-3-2-6-10(7)25-15/h1,4-5H,2-3,6H2,(H2,19,22)(H2,20,21,23,24)
• InChI Key: CDRRDHBDYFYOQT-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=S)NC(=O)C3=C(C(=CC=C3)Cl)Cl

Description

2-({[(2,3-dichlorophenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is commonly referred to as DCTA, and it has been shown to possess potent biological activities that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of DCTA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins and other inflammatory mediators. Additionally, DCTA has been shown to possess potent antioxidant activity, which may contribute to its anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
DCTA has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and other inflammatory mediators, which can help to reduce inflammation and pain. Additionally, DCTA has been shown to possess potent antioxidant activity, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using DCTA in lab experiments include its potent biological activities, which make it a promising candidate for the development of new drugs. Additionally, DCTA is relatively easy to synthesize, which makes it readily available for use in research. However, the limitations of using DCTA in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DCTA. One potential direction is the development of new NSAIDs based on the structure of DCTA. Additionally, further studies are needed to fully understand the mechanism of action of DCTA and its potential use in the treatment of cancer. Finally, studies are needed to evaluate the potential toxicity of DCTA and to determine its optimal dosage and administration route.

Synthesis Methods

The synthesis of DCTA involves the reaction of 2,3-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-mercaptobenzothiazole to form the intermediate, which is further reacted with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid to form the final product, DCTA.

Scientific Research Applications

DCTA has been extensively studied for its potential use in the treatment of various diseases. It has been shown to possess anti-inflammatory, analgesic, and antipyretic activities, making it a promising candidate for the development of new non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, DCTA has been shown to possess potent anti-tumor activity, making it a potential candidate for the development of new cancer therapies.